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Compound of Interest

Compound Name: N-Heptanoylglycine-d2

Cat. No.: B12365813 Get Quote

For Immediate Reference: Treat N-Heptanoylglycine-d2 as a hazardous waste. Do not

dispose of down the drain or in regular trash.

This guide provides essential safety and logistical information for the proper disposal of N-
Heptanoylglycine-d2, a deuterated N-acylglycine used in research and drug development.

The following procedures are based on best practices for laboratory chemical waste

management and available safety data for the analogous non-deuterated compound, N-

Heptanoylglycine.

Immediate Safety and Handling Precautions
Before handling N-Heptanoylglycine-d2 for disposal, ensure you are wearing the appropriate

Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) Specifications

Gloves Nitrile or other chemically resistant gloves.

Eye Protection Safety glasses with side shields or goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection

Use in a well-ventilated area. A fume hood is

recommended for handling larger quantities or if

dust is generated.
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Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek medical attention.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water and give plenty of water to

drink. Seek medical attention.

Hazard Assessment and Disposal Pathway
While a specific Safety Data Sheet (SDS) for N-Heptanoylglycine-d2 is not readily available,

the non-deuterated form, N-Heptanoylglycine, is classified with a Water Hazard Class (WGK) of

3, indicating it is severely hazardous to water. Therefore, N-Heptanoylglycine-d2 must be

treated as a hazardous waste.

Hazard Classification Description

Ecotoxicity Severely hazardous to water (WGK 3).

Physical Hazard Combustible solid.

Under no circumstances should N-Heptanoylglycine-d2 or its solutions be disposed of down

the sanitary sewer.

The following diagram outlines the decision-making process for the proper disposal of N-
Heptanoylglycine-d2.
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Disposal Workflow for N-Heptanoylglycine-d2

Start: Have N-Heptanoylglycine-d2 waste

Consult the official Safety Data Sheet (SDS)
 for N-Heptanoylglycine-d2.

Is a specific SDS available?

Assume properties are similar to
 N-Heptanoylglycine (non-deuterated).

Classify as Hazardous Waste.

No

Hazardous Waste Disposal Protocol

Yes

Contact your institution's
 Environmental Health & Safety (EHS) office

 for specific guidance and waste pickup.

Package waste in a designated,
 properly labeled hazardous waste container.

Arrange for hazardous waste pickup by
 a licensed disposal service.

End: Waste properly disposed

Click to download full resolution via product page

Caption: Disposal decision workflow for N-Heptanoylglycine-d2.
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Step-by-Step Disposal Protocol
The following protocol details the necessary steps for the safe and compliant disposal of N-
Heptanoylglycine-d2.

1. Waste Segregation and Collection:

Solid Waste: Collect solid N-Heptanoylglycine-d2 waste, including contaminated items such

as weighing paper and disposable spatulas, in a designated hazardous waste container. The

container must be made of a compatible material (e.g., polyethylene) and have a secure,

tight-fitting lid.

Liquid Waste: If N-Heptanoylglycine-d2 has been dissolved in a solvent, collect the solution

in a designated liquid hazardous waste container.

Do not mix with incompatible waste streams. For example, do not mix with acidic or basic

waste unless the compatibility has been verified.

The container should be clearly labeled with the contents, including the solvent and the

estimated concentration of N-Heptanoylglycine-d2.

2. Labeling of Hazardous Waste Containers:

Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "N-Heptanoylglycine-d2"

The approximate amount of waste

The date the waste was first added to the container

The primary hazards (e.g., "Ecotoxic," "Combustible Solid")

3. Storage of Hazardous Waste:
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Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area within the laboratory.

Ensure the storage area is secure and away from drains, heat sources, and incompatible

chemicals.

Secondary containment (e.g., a larger, chemically resistant bin) is recommended to contain

any potential leaks.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or the

equivalent regulatory body to schedule a pickup for your hazardous waste.

Follow their specific procedures for waste pickup requests and documentation.

Do not attempt to transport hazardous waste off-site yourself. Disposal must be handled by a

licensed hazardous waste contractor.

Experimental Protocols Cited
This guidance is based on standard laboratory safety protocols and hazard information for

analogous compounds. No experimental protocols are cited as the information is procedural.

The key data point, the Water Hazard Class of 3 for N-Heptanoylglycine, is derived from

supplier safety information.

Disclaimer: This document provides guidance based on available information. Always consult

the specific Safety Data Sheet for any chemical you are working with and follow all local, state,

and federal regulations for chemical waste disposal. Your institution's Environmental Health

and Safety department is the primary resource for specific disposal procedures at your location.

To cite this document: BenchChem. [Proper Disposal of N-Heptanoylglycine-d2: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365813#n-heptanoylglycine-d2-proper-disposal-
procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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